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Compound of Interest

Compound Name: Bombykal

Cat. No.: B013413 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

the handling of Bombykal, a naturally occurring aldehyde pheromone. The following

procedural guidance is designed to answer specific operational questions, building trust and

providing value beyond the product itself.

Chemical and Physical Properties
A comprehensive understanding of a substance's properties is the foundation of safe handling.

While a specific Safety Data Sheet (SDS) for Bombykal is not readily available, data from the

closely related alcohol, Bombykol, and similar long-chain aldehydes indicate a low hazard

profile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b013413?utm_src=pdf-interest
https://www.benchchem.com/product/b013413?utm_src=pdf-body
https://www.benchchem.com/product/b013413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Information Source

Chemical Name
(10E,12Z)-10,12-

Hexadecadienal
N/A

Common Name Bombykal N/A

CAS Number 69775-57-5 N/A

Molecular Formula C16H28O N/A

Molecular Weight 236.4 g/mol N/A

Physical State
Presumed liquid at room

temperature
N/A

Hazard Classification
Not classified as a hazardous

substance.[1]
SDS for Bombykol[1]

Personal Protective Equipment (PPE)
Even with non-hazardous materials, adherence to standard laboratory safety protocols is

crucial. The following personal protective equipment is recommended when handling

Bombykal to minimize exposure and ensure a safe working environment.

PPE Category Item Specifications Rationale

Hand Protection
Chemical-resistant

gloves
Nitrile or latex gloves.

Prevents direct skin

contact.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 compliant.
Protects eyes from

potential splashes.

Body Protection Laboratory coat
Standard cotton or

synthetic lab coat.

Protects clothing and

skin from accidental

spills.
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A systematic approach to handling chemicals ensures safety at every step. The following

workflow outlines the recommended procedure for working with Bombykal.

Preparation

Handling

Post-Handling

Don Personal Protective Equipment (PPE)

Prepare a clean and well-ventilated work area

Gather all necessary materials and equipment

Carefully aliquot the required amount of Bombykal

Clean the work area thoroughly

In case of a small spill, absorb with inert material

Dispose of waste according to protocol

Remove and properly store or dispose of PPE

Wash hands thoroughly
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Bombykal in a laboratory setting.

Disposal Plan
Proper waste management is a critical component of laboratory safety and environmental

responsibility. As Bombykal is considered a non-hazardous substance, the disposal

procedures are straightforward but require adherence to institutional and local regulations.

Waste Stream Segregation
Waste Type Container Disposal Method

Unused/Excess Bombykal
Labeled, sealed waste

container.

Treat as non-hazardous

chemical waste. Follow

institutional guidelines. May be

eligible for drain disposal with

copious amounts of water,

pending institutional approval.

[2]

Contaminated Materials (e.g.,

pipette tips, absorbent pads)
Labeled solid waste container.

Dispose of as non-hazardous

solid laboratory waste.[2]

Empty Bombykal Container Original container.

Rinse thoroughly with a

suitable solvent (e.g., ethanol

or acetone). Deface the label

and dispose of in regular trash.

[2]

Disposal Decision Tree
The following diagram provides a logical flow for making decisions regarding the disposal of

Bombykal and associated waste.
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Waste Generated

Is the waste liquid Bombykal?

Is the waste contaminated solid material?

No

Dispose as non-hazardous liquid waste per institutional guidelines.

Yes

Is it an empty container?

No

Dispose in designated non-hazardous solid waste container.

Yes

Rinse container thoroughly.

Yes

End of Process

NoDeface or remove label.

Dispose of in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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